Cas no 308293-17-6 (2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid)

• Product Name: 2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• CAS No: 308293-17-6
• MF: C₁₉H₁₇NO₅S
• MW: 371.406984090805
• CID: 6472019
• Update Time: 2025-07-21

2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• 2-((1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid
• Benzoic acid, 2-[[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio]-

• Inchi： 1S/C19H17NO5S/c1-2-25-13-9-7-12(8-10-13)20-17(21)11-16(18(20)22)26-15-6-4-3-5-14(15)19(23)24/h3-10,16H,2,11H2,1H3,(H,23,24)
• InChI Key： IXGGBZXZSJGHON-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1CC(=O)N(C2=CC=C(OCC)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

Introduction to 2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 308293-17-6) and Its Emerging Applications in Chemical Biology

2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid, identified by its CAS number 308293-17-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of derivatives characterized by a benzoic acid backbone coupled with a dioxopyrrolidine sulfanyl moiety, which confers distinct biochemical properties. The presence of the 4-ethoxyphenyl group further modulates its interactions with biological targets, making it a promising candidate for drug discovery and therapeutic intervention.

The compound’s molecular framework integrates several key functional groups that are widely recognized for their biological activity. The benzoic acid moiety is well-documented for its role in various pharmacological applications, including anti-inflammatory, analgesic, and antioxidant effects. In contrast, the dioxopyrrolidine sulfanyl group introduces a unique sulfhydryl (-SH) functionality, which is known to participate in redox-sensitive mechanisms and metal chelation. This combination of structural elements suggests that 2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid may exhibit multifaceted biological activities, particularly in contexts involving oxidative stress and enzyme inhibition.

Recent advancements in chemical biology have highlighted the importance of sulfhydryl-containing compounds in modulating cellular signaling pathways. The sulfanyl group in this molecule can act as a nucleophile, enabling it to interact with reactive oxygen species (ROS) and metal ions, which are often implicated in pathological conditions such as neurodegeneration and cancer. Moreover, the 4-ethoxyphenyl substituent may influence the compound’s solubility and metabolic stability, factors that are critical for its bioavailability and therapeutic efficacy.

Emerging research indicates that derivatives of benzoic acid with heterocyclic sulfanyl groups exhibit potential as inhibitors of enzymes involved in inflammation and cancer progression. For instance, studies have demonstrated that structurally related compounds can modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX), key enzymes in prostaglandin synthesis. Given the structural similarities between 2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid and these known bioactive molecules, it is plausible that this compound could similarly influence inflammatory pathways.

The pharmacokinetic profile of 2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid is another critical aspect that warrants investigation. The presence of both polar (sulfanyl group) and non-polar (aromatic ring) regions suggests moderate solubility in both aqueous and lipid environments, which could enhance its tissue distribution. Additionally, the dioxopyrrolidine core may contribute to metabolic stability by resisting degradation from cytochrome P450 enzymes. These properties make it an attractive candidate for further development as an oral or parenteral therapeutic agent.

In vitro studies have begun to explore the potential applications of CAS No. 308293-17-6 in addressing neurological disorders characterized by oxidative stress. For example, preliminary data suggest that this compound may attenuate neuronal damage induced by excitotoxicity by scavenging ROS and inhibiting pro-inflammatory cytokine production. The 4-ethoxyphenyl moiety appears to play a role in enhancing binding affinity to specific neuronal receptors, potentially leading to improved therapeutic outcomes.

The intersection of medicinal chemistry and computational modeling has also shed light on the binding interactions of 2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid with biological targets. Molecular docking studies indicate that this compound can interact with proteins involved in cell cycle regulation and apoptosis, suggesting its potential utility in oncology research. Furthermore, the sulfanyl group’s ability to form disulfide bonds with thiols on target proteins may lead to covalent inhibition mechanisms, which could offer prolonged activity compared to traditional small-molecule drugs.

Future directions in the study of CAS No. 308293-17-6 include exploring its synergistic effects when combined with other therapeutic agents. For instance, its interaction with kinase inhibitors or antioxidant enzymes could amplify its anti-cancer or neuroprotective properties. Additionally, investigating its effects in vivo will be crucial for understanding how these structural features translate into clinical benefits across different disease models.

The synthetic pathways for producing 2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid are another area of interest for researchers aiming to optimize yield and purity. Advances in green chemistry principles may enable more sustainable synthesis methods while maintaining high enantiomeric purity if chirality is a factor for biological activity.

In conclusion,2-{1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 308293-17-6) represents a structurally intriguing compound with potential applications spanning multiple therapeutic areas. Its unique combination of functional groups positions it as a valuable scaffold for further medicinal chemistry exploration aimed at developing novel treatments for neurological disorders、cancer、and inflammatory diseases.